Cas no 2503201-97-4 (1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride)

1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride is a structurally complex small molecule featuring a cyclopropyl-substituted pyrrolidine core linked to a 5-fluoro-1,2-benzoxazole moiety via a ketone bridge. The hydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical research applications. The presence of both amino and fluoro-functional groups suggests potential reactivity for further derivatization or biological activity modulation. This compound may serve as an intermediate in drug discovery, particularly in targeting neurological or oncological pathways, given the benzoxazole scaffold's prevalence in bioactive molecules. Its well-defined structure and functional group diversity offer advantages in medicinal chemistry optimization and structure-activity relationship studies.
1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride structure
2503201-97-4 structure
Product Name:1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
CAS No:2503201-97-4
MF:C16H19ClFN3O2
MW:339.792366266251
CID:5656705
PubChem ID:165877129
Update Time:2025-06-10

1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
    • 2503201-97-4
    • EN300-27193413
    • 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride
    • Inchi: 1S/C16H18FN3O2.ClH/c17-10-3-4-15-11(5-10)14(19-22-15)6-16(21)20-7-12(9-1-2-9)13(18)8-20;/h3-5,9,12-13H,1-2,6-8,18H2;1H
    • InChI Key: SKUUHGUDUBETEP-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)C(CC(N1CC(C(C1)C1CC1)N)=O)=NO2

Computed Properties

  • Exact Mass: 339.1149827g/mol
  • Monoisotopic Mass: 339.1149827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4Ų

1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride Pricemore >>

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Additional information on 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride

Research Briefing on 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride (CAS: 2503201-97-4)

In recent years, the compound 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride (CAS: 2503201-97-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies for cancer and inflammatory diseases.

The compound's structure combines a cyclopropylpyrrolidine moiety with a benzoxazole ring, which is further modified with a fluorine atom to enhance its pharmacological properties. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and potency against specific kinase targets, making it a viable candidate for further preclinical development.

One of the key findings from recent research is the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis. In vitro and in vivo studies have shown that it effectively inhibits the activity of certain kinases, leading to reduced tumor growth in various cancer models. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been highlighted in several preclinical assessments.

Despite these promising results, challenges remain in optimizing the compound's safety and efficacy profile. Current research efforts are directed toward addressing potential off-target effects and improving its therapeutic index. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural analogs and formulation strategies that could enhance its clinical applicability.

In conclusion, 1-(3-Amino-4-cyclopropylpyrrolidin-1-yl)-2-(5-fluoro-1,2-benzoxazol-3-yl)ethan-1-one hydrochloride represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising biological activity underscore its potential as a lead compound for the development of next-generation therapeutics. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be critical for advancing this compound toward clinical trials.

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